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Introduction
This document provides detailed application notes and protocols for the use of Dalapon in

ecological research. Dalapon is an organochlorine herbicide formerly used for the control of

annual and perennial grasses.[1][2][3] Although no longer commercially available,

understanding its application is valuable for historical research analysis and for informing the

development of new selective herbicides. These protocols are intended for research purposes

only and adhere to established safety and environmental guidelines. Dalapon is typically

formulated as a water-soluble sodium salt or a mixture of sodium and magnesium salts.[3][4]

General Properties and Safety Precautions
Dalapon is a selective, systemic herbicide absorbed through both leaves and roots, inhibiting

lipid synthesis in susceptible grass species.[2][4] It is highly soluble in water and moderately

persistent in soil.[2][3]

Safety Precautions:

Personal Protective Equipment (PPE): Wear chemical-resistant gloves, protective eyewear,

and respiratory protection to avoid contact with the skin, eyes, and inhalation of dust or
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spray.[4]

Handling: Avoid creating dust from the powdered formulation. Mix in a well-ventilated area.[4]

Environmental Protection: Avoid contamination of water supplies. Do not apply directly to

water bodies unless specifically targeting emergent aquatic weeds as per historical

guidelines. Dalapon is moderately toxic to honeybees and some aquatic organisms.[1][2][4]

Decontamination: Wash hands and exposed skin thoroughly after handling.[4]

Quantitative Data Summary
The following tables summarize key quantitative data for the field application of Dalapon based

on historical product labels and research.

Table 1: Dalapon Application Rates for Control of Various Grass Species
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Target Grass
Species

Application Rate (
kg/ha of product)

Water Volume
(L/ha)

Application Timing
& Notes

Annual Grasses (e.g.,

Barley Grass, Annual

Poa)

Seedlings (5-8 cm

high)
1.5 - 2.0 90 - 150

Late Autumn or early

Spring.[4]

Mature Plants 5.0 - 10.0 -
Apply to actively

growing plants.[5]

Perennial Grasses

(General)

Vigorous Regrowth 10.0 -
Lower end of the rate

range.[4]

Undamaged, Actively

Growing
10.0 - 20.0

2000 (for dense

stands)

Higher rates for

established, dense

stands. Repeat

applications may be

necessary.[4][5]

Specific Perennial

Grasses

Phragmites (Common

Reed)
10.0 -

Repeat spraying may

be necessary.[5]

Kikuyu, Couch,

Johnson Grass
10.0 -

Apply as a directed

spray. Split

applications at half

rate at 10-14 day

intervals can improve

control.[5]

Rushes and Sedges

(in dry drains)
10.0 - 20.0 2000

Ensure drains are dry

or have minimal water.

[5]
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Spot Treatment
1 kg per 100 L of

water
-

Thoroughly wet all

foliage.[4]

Table 2: Environmental Fate and Ecotoxicity of Dalapon

Parameter Value Source

Soil Persistence

Moderately persistent; 2-8

weeks at recommended rates,

up to 6 months at high rates.

[6]

Water Solubility Highly soluble. [2][3]

Toxicity to Birds (LC50)
>5000 ppm (practically non-

toxic).
[1]

Toxicity to Fish (LC50, 96h) 105 mg/L (Bluegill). [1]

Toxicity to Aquatic

Invertebrates (EC50, 48h)
11.0 mg/L (Daphnia pulex). [7]

Toxicity to Honeybees Moderately toxic. [2][3]

Experimental Protocols
Protocol 1: Control of Invasive Phragmites australis in a
Wetland Margin
Objective: To evaluate the efficacy of Dalapon for the control of invasive Phragmites australis

and to monitor the recovery of native vegetation.

Experimental Design:

Plot Layout: Establish a randomized complete block design with a minimum of three blocks.

Each block should contain replicate plots (e.g., 5m x 5m) for each treatment and a control.

Treatments:

Control (no treatment).
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Dalapon application at 10 kg/ha .

(Optional) Dalapon application at a higher rate (e.g., 15 kg/ha ) or a split application.

(Optional) Mechanical control (e.g., cutting) followed by Dalapon application.

Materials:

Dalapon 740g/kg water-soluble powder.

Backpack sprayer with a calibrated nozzle.[8]

Non-ionic surfactant.[4][9]

Personal Protective Equipment (PPE).

Plot marking equipment (stakes, flagging tape).

Data collection sheets or electronic device.

Procedure:

Site Selection and Plot Establishment:

Select a research area with a dense, uniform infestation of Phragmites australis.

Mark out experimental plots and blocks, ensuring a buffer zone between plots to prevent

spray drift.

Pre-Treatment Assessment:

Within each plot, establish monitoring quadrats (e.g., 1m x 1m).

Record baseline data:

Percent cover of Phragmites australis and other plant species.

Stem density of Phragmites australis.
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Height of Phragmites australis.

(Optional) Collect soil and water samples for residue analysis.

Herbicide Application:

Apply Dalapon during the active growing season of Phragmites.[4]

Prepare the spray solution by half-filling the sprayer with water, adding the required

amount of Dalapon powder while agitating, and then adding the remaining water and

surfactant.[4]

Apply the solution evenly across the designated plots, ensuring thorough foliage wetting.

[4] Avoid application during windy conditions to minimize drift.

Post-Treatment Monitoring:

Monitor plots at regular intervals (e.g., 1, 3, 6, and 12 months post-application).

Record the same parameters as in the pre-treatment assessment.

Visually assess the health of Phragmites (chlorosis, necrosis) and any signs of

phytotoxicity in non-target vegetation.[10][11]

Data Analysis:

Use appropriate statistical methods (e.g., ANOVA) to compare the effects of different

treatments on Phragmites cover, density, and height, as well as on the diversity and

abundance of non-target species.

Protocol 2: Habitat Restoration in a Grassland
Dominated by an Invasive Perennial Grass
Objective: To assess the effectiveness of Dalapon in reducing the dominance of an invasive

perennial grass to facilitate the establishment of native forb and grass species.

Experimental Design:
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Plot Layout: Randomized complete block design with at least three blocks. Each block

should contain replicate plots for each treatment.

Treatments:

Control (no treatment).

Dalapon application at a rate appropriate for the target grass species (refer to Table 1).

(Optional) Dalapon application followed by seeding with a native plant mix.

(Optional) Seeding with a native plant mix without herbicide application.

Materials:

Dalapon 740g/kg water-soluble powder.

Application equipment (e.g., boom sprayer for larger plots).[8]

Non-ionic surfactant.[4][9]

Native seed mix appropriate for the ecosystem.

PPE and plot marking equipment.

Procedure:

Site Selection and Plot Establishment:

Choose a site dominated by the target invasive grass.

Establish experimental plots and blocks.

Pre-Treatment Assessment:

In each plot, conduct a vegetation survey to determine the baseline composition and cover

of all plant species.

Collect soil samples to characterize soil properties.
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Herbicide Application:

Apply Dalapon during the active growth phase of the invasive grass.[4]

Follow the mixing and application procedures outlined in Protocol 1.

Seeding (for relevant treatments):

Allow a sufficient waiting period after Dalapon application (at least 30-40 days) to prevent

inhibition of seed germination of desirable species.[4]

Broadcast the native seed mix evenly across the designated plots.

Post-Treatment Monitoring:

Conduct vegetation surveys at the end of the first and subsequent growing seasons.

Record the percent cover and frequency of the invasive grass, seeded native species, and

other colonizing plants.

Assess the overall plant community structure and diversity.

Data Analysis:

Analyze the data to determine the effect of the treatments on the abundance of the

invasive grass and the successful establishment and growth of the native plant community.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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